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Compound of Interest

Compound Name: Dinosam

Cat. No.: B1213061 Get Quote

Application notes and detailed protocols for the use of Dinosam as a reference standard in

chromatography for researchers, scientists, and drug development professionals cannot be

provided, as extensive research indicates that Dinosam is not utilized in this capacity within the

pharmaceutical industry.

Dinosam is identified primarily as a pesticide, specifically a dinitro herbicide. Its application is

in agriculture and horticulture for weed control. There is no evidence in the scientific literature

or analytical methodology databases to suggest its use as a reference standard for

chromatographic analysis in pharmaceutical research or drug development.

It is possible that the query for "Dinosam" has been confused with other substances that are

used as reference standards in chromatography. For instance, "Didanosine," an antiretroviral

medication, is a compound for which numerous HPLC methods and reference standards exist

for its quantification in pharmaceutical formulations.

For researchers and professionals in drug development, it is crucial to utilize reference

standards that are appropriate for the specific application and are recognized by regulatory

bodies. These standards undergo rigorous testing to ensure their purity, identity, and stability,

which are essential for accurate and reproducible analytical results.

In the context of pharmaceutical analysis, reference standards are typically:

Active Pharmaceutical Ingredients (APIs): Highly purified versions of the drug substance

being tested.
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Impurities: Known impurities that may be present in the drug substance or product.

Excipients: Inactive ingredients used in the formulation of the drug product.

Metabolites: The breakdown products of a drug in the body.

The selection and use of an appropriate reference standard are governed by pharmacopeial

guidelines (e.g., USP, EP, JP) and regulatory requirements (e.g., FDA, EMA).

Given the established use of Dinosam as a pesticide, it does not meet the criteria for a

pharmaceutical reference standard and its use in such a context would be inappropriate and

scientifically unsound. Researchers seeking reference standards for chromatographic analysis

should consult official pharmacopeias, and reputable suppliers of certified reference materials

to ensure the quality and validity of their analytical methods.

To cite this document: BenchChem. [Dinosam: Not a Recognized Reference Standard in
Pharmaceutical Chromatography]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213061#using-dinosam-as-a-reference-standard-in-
chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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